Cas no 1803898-97-6 (5-Cyano-1H-benzimidazole-7-carboxamide)

• Product Name: 5-Cyano-1H-benzimidazole-7-carboxamide
• CAS No: 1803898-97-6
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 4825396
• Update Time: 2025-05-21

5-Cyano-1H-benzimidazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-1H-benzimidazole-7-carboxamide

• Inchi： 1S/C9H6N4O/c10-3-5-1-6(9(11)14)8-7(2-5)12-4-13-8/h1-2,4H,(H2,11,14)(H,12,13)
• InChI Key： MXDBHCKVIBKSOR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C#N)=CC2=C1N=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 0.1
• Topological Polar Surface Area: 95.6

Additional information on 5-Cyano-1H-benzimidazole-7-carboxamide

5-Cyano-1H-benzimidazole-7-carboxamide: A Comprehensive Overview

5-Cyano-1H-benzimidazole-7-carboxamide, identified by the CAS number 1803898-97-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and advanced materials development. The molecule consists of a benzimidazole ring system, which is a bicyclic structure composed of a benzene ring fused to an imidazole ring, further substituted with a cyano group at position 5 and a carboxamide group at position 7.

The synthesis of 5-Cyano-1H-benzimidazole-7-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. The compound's stability and reactivity make it a valuable building block in the construction of larger molecular frameworks.

In terms of physical properties, 5-Cyano-1H-benzimidazole-7-carboxamide exhibits notable solubility in polar solvents, which is advantageous for its use in various chemical reactions and biological assays. Its melting point and thermal stability are critical factors that influence its suitability for different applications, particularly in high-throughput screening processes.

The biological activity of 5-Cyano-1H-benzimidazole-7-carboxamide has been a focal point of recent studies. Research indicates that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Additionally, its ability to interact with specific biological targets, such as enzymes or receptors, underscores its potential role in drug design.

In the realm of materials science, 5-Cyano-1H-benzimidazole-7-carboxamide has shown promise as a precursor for the synthesis of advanced materials, including polymers and coordination compounds. Its ability to form hydrogen bonds and engage in π-interactions makes it an ideal component for constructing supramolecular assemblies with tailored properties.

Recent studies have also explored the electrochemical properties of 5-Cyano-1H-benzimidazole-7-carboxamide, revealing its potential as an active material in energy storage devices such as batteries and supercapacitors. The compound's redox behavior and electronic conductivity are being investigated to optimize its performance in these applications.

The versatility of 5-Cyano-1H-benzimidazole-7-carboxamide lies in its ability to participate in various chemical transformations, enabling the creation of derivatives with enhanced functionality. These derivatives are being explored for their applications in sensors, catalysis, and nanotechnology.

In conclusion, 5-Cyano-1H-benzimidazole-7-carboxamide, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a compound of considerable importance in contemporary chemical research.